Cas no 4861-58-9 (2-Pentylthiophene)

2-Pentylthiophene Properties

Names and Identifiers

• 2-Pentylthiophene
• 2-n-Amylthiophene~1-(2-Thienyl)pentane
• 2-n-Pentylthiophene
• 2-n-Amylthiophene
• 2-Amylthiophene
• 1-Methylbutylthiophene
• Thiophene, 2-pentyl-
• L79LOS1ZKM
• NOYVOSGVFSEKPR-UHFFFAOYSA-N
• AK117060
• 2-pentyl thiophene
• 2-pentyl-thiophene
• 2-Pentylthiophene, AldrichCPR
• FCH918551
• VT20141
• OR23683
• S
• +Expand

• MDL： MFCD00041017
• InChIKey： NOYVOSGVFSEKPR-UHFFFAOYSA-N
• Inchi： 1S/C9H14S/c1-2-3-4-6-9-7-5-8-10-9/h5,7-8H,2-4,6H2,1H3
• SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 107941

Computed Properties

• Exact Mass: 154.08200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 154.082
• Heavy Atom Count: 10
• Complexity: 80.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 3.48080
• PSA: 28.24000
• Refractive Index: 1.4995
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 204°C(lit.)
• Melting Point: -49.15°C (estimate)
• Flash Point: 75℃(167℉)(lit.)
• FEMA: 4387 | 2-PENTYLTHIOPHENE
• Color/Form: colorless liquid
• Solubility: Uncertain
• Density: 0.944

2-Pentylthiophene Security Information

• Safety Term：S24/25
• Safety Instruction： S16-S23-S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1993
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-20/21/22-36/37/38-22
• TSCA：Yes

2-Pentylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%